Cas no 2172158-03-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid
• CAS No: 2172158-03-9
• MF: C₂₅H₂₃N₃O₇
• MW: 477.466026544571
• CID: 6339775
• PubChem ID: 165556364
• Update Time: 2025-05-24

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid
• EN300-1543981
• 2-({[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}oxy)-3-methoxypropanoic acid
• 2172158-03-9

• Inchi： 1S/C25H23N3O7/c1-33-14-22(24(30)31)35-28-23(29)21-11-10-15(12-26-21)27-25(32)34-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,20,22H,13-14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RIJILUOPPYZTEL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NC(C(NOC(C(=O)O)COC)=O)=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.15360008g/mol
• Monoisotopic Mass: 477.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 136Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid

Introduction to 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic Acid (CAS No. 2172158-03-9)

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid, with the CAS number 2172158-03-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a pyridine core, a fluorene moiety, and multiple amide and ester functionalities. The presence of these features not only contributes to its unique chemical properties but also opens up diverse possibilities for its biological interactions. Specifically, the fluorene group is known for its stability and hydrophobicity, which can enhance the compound's solubility and bioavailability when formulated appropriately.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyridine core in this molecule is particularly noteworthy, as pyridine derivatives have been extensively studied for their role in drug discovery. Pyridine-based compounds often exhibit inhibitory effects on enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and cancer.

The amide and ester functionalities in 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid contribute to its ability to interact with biological targets in multiple ways. Amides are known for their role as pharmacophores in many drugs, while esters can be hydrolyzed to carboxylic acids, further expanding the compound's potential biological activities. This dual functionality makes the compound a versatile candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory diseases. Recent studies have shown that pyridine derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the fluorene group may also enhance the compound's ability to cross cell membranes, improving its bioavailability and therapeutic efficacy.

The methoxypropanoic acid moiety at the C3 position adds another layer of complexity to the molecule. This functional group can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, methoxy groups are often found in biologically active compounds due to their ability to stabilize molecular structures and improve solubility.

In vitro studies have begun to explore the pharmacological properties of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid. Initial results suggest that it may exhibit inhibitory activity against certain enzymes relevant to cancer progression. For instance, preliminary data indicate that this compound can inhibit tyrosine kinases, which are overexpressed in many cancer cells and play a critical role in tumor growth and metastasis.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene group through methoxycarbonylation is particularly challenging due to its sensitivity to reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields under controlled conditions.

The potential therapeutic applications of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}oxy)-3-methoxypropanoic acid extend beyond cancer treatment. Research is ongoing into its potential use as an anti-inflammatory agent and as a modulator of metabolic pathways associated with diabetes and obesity. The compound's multifaceted structure suggests that it may be able to interact with multiple targets simultaneously, providing a synergistic therapeutic effect.

As interest in targeted therapy grows, compounds like 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-y lformamido}oxy)-3-methoxypropanoic acid are becoming increasingly important. Their ability to selectively interact with disease-causing targets while minimizing side effects makes them ideal candidates for next-generation therapeutics. The continued exploration of their pharmacological properties will likely lead to new insights into disease mechanisms and innovative treatment strategies.

In conclusion, 2-{(5-{(9H-fluoren -9 -yl)methoxycarbonyl}amino)pyridin -2 - y lformamido } oxy ) -3 - meth oxypropanoic acid (CAS No. 2172158 -03 -9) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and diverse functional groups make it a versatile candidate for further exploration in drug discovery. As research progresses, this compound is expected to contribute valuable insights into disease mechanisms and offer new therapeutic options for patients worldwide.